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Compound of Interest

Compound Name: Pro-lad

Cat. No.: B1450959

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Pro-lad (6-propyl-6-nor-lysergic acid diethylamide) is a research chemical and a
structural analog of lysergic acid diethylamide (LSD).[1][2] Very little data exists regarding its
pharmacological properties, metabolism, and toxicity.[1] Therefore, it should be handled with
extreme caution by trained professionals in a controlled laboratory setting. The following
guidelines are based on general principles for handling potent, hazardous compounds and
information available for analogous substances.

Personal Protective Equipment (PPE)

Due to the limited toxicological data, a comprehensive approach to PPE is critical to minimize
exposure. The following table summarizes the recommended PPE for handling Pro-lad in
various laboratory operations.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1450959?utm_src=pdf-interest
https://www.benchchem.com/product/b1450959?utm_src=pdf-body
https://psychonautwiki.org/wiki/PRO-LAD
https://tripsitter.com/pro-lad/
https://psychonautwiki.org/wiki/PRO-LAD
https://www.benchchem.com/product/b1450959?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety Operating Guide

Check Availability & Pricing

BENGHE

] ] Lab Respiratory
Operation Gloves Eye Protection .
Coat/Gown Protection
) ) Safety glasses
Handling Solids o o _ , N
(weigh Nitrile, double- with side shields Disposable lab Certified N95 or
weighing,
) J ) J gloved or chemical coat higher respirator
aliquoting)
splash goggles
Handling
) o ) ) In a certified
Solutions Nitrile, double- Chemical splash Disposable lab )
) chemical fume
(preparing, gloved goggles coat
) hood
transferring)
In a certified
o Safety glasses Solid-front gown,  chemical fume
) ] Nitrile, double- o ) ]
Animal Dosing oved with side shields disposable hood or
ove
I and face shield sleeves ventilated
enclosure
As required by
) Nitrile, double- Chemical splash Disposable lab the specific
Waste Disposal )
gloved goggles coat disposal
procedure

Note: Always inspect gloves for tears or punctures before and during use. Change gloves

frequently and immediately after known contact with Pro-lad.

Experimental Protocols

General Handling Procedures:

o Controlled Access: All work with Pro-lad should be conducted in a designated area with
restricted access.

¢ Ventilation: Handle solid Pro-lad and concentrated solutions in a certified chemical fume
hood to prevent inhalation of aerosols or dust.

e Hygiene: Avoid eating, drinking, or smoking in areas where Pro-lad is handled. Wash hands
thoroughly with soap and water after handling the compound, even if gloves were worn.
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» Spill Management: Have a spill kit readily available. For small spills, absorb with an inert
material (e.g., vermiculite, sand), collect in a sealed container, and dispose of as hazardous
waste. For larger spills, evacuate the area and follow institutional emergency procedures.

Disposal Plan:
All waste contaminated with Pro-lad must be treated as hazardous waste.

e Solid Waste: Contaminated PPE (gloves, lab coats), weighing papers, and other disposable
materials should be collected in a dedicated, labeled, and sealed hazardous waste container.

e Liquid Waste: Unused solutions containing Pro-lad should be collected in a labeled, sealed,
and appropriate hazardous waste container. Do not pour Pro-lad solutions down the drain.

o Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container.

» Decontamination: All surfaces and equipment that come into contact with Pro-lad should be
decontaminated. A solution of soap and water followed by a rinse with an appropriate solvent
(e.g., ethanol, methanol) can be used, with the cleaning materials also disposed of as
hazardous waste.

Chemical and Physical Properties

A summary of the known properties of Pro-lad is provided below for reference.

Property Value

Molecular Formula C22H29N30]3]
Molecular Weight 351.49 g/mol [3][4]
Appearance Neat (likely solid)[4]

Solubilit Data not widely available, handle as if soluble in
olubili
Y organic solvents.

Safety Workflow Diagram
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The following diagram outlines the essential workflow for safely handling Pro-lad in a

laboratory setting.

Pro-lad Handling Safety Workflow
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Caption: Pro-lad Handling Safety Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

